![molecular formula C18H18FNO4 B5686332 (4S)-3-(2-fluoro-4,5-dimethoxybenzyl)-4-phenyl-1,3-oxazolidin-2-one](/img/structure/B5686332.png)
(4S)-3-(2-fluoro-4,5-dimethoxybenzyl)-4-phenyl-1,3-oxazolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4S)-3-(2-fluoro-4,5-dimethoxybenzyl)-4-phenyl-1,3-oxazolidin-2-one, also known as FDMPhOx, is a chemical compound that has been studied for its potential therapeutic applications. FDMPhOx belongs to the class of oxazolidinones, which are known for their antibacterial properties. However, FDMPhOx has been found to have other potential uses beyond its antibacterial activity.
Mechanism of Action
The mechanism of action of (4S)-3-(2-fluoro-4,5-dimethoxybenzyl)-4-phenyl-1,3-oxazolidin-2-one is not fully understood. However, studies have shown that (4S)-3-(2-fluoro-4,5-dimethoxybenzyl)-4-phenyl-1,3-oxazolidin-2-one can inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2), which is involved in inflammation. (4S)-3-(2-fluoro-4,5-dimethoxybenzyl)-4-phenyl-1,3-oxazolidin-2-one has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
(4S)-3-(2-fluoro-4,5-dimethoxybenzyl)-4-phenyl-1,3-oxazolidin-2-one has been found to have several biochemical and physiological effects. Studies have shown that (4S)-3-(2-fluoro-4,5-dimethoxybenzyl)-4-phenyl-1,3-oxazolidin-2-one can reduce the production of reactive oxygen species (ROS), which are involved in oxidative stress and inflammation. (4S)-3-(2-fluoro-4,5-dimethoxybenzyl)-4-phenyl-1,3-oxazolidin-2-one has also been found to modulate the expression of several genes involved in cancer cell growth and survival.
Advantages and Limitations for Lab Experiments
One advantage of using (4S)-3-(2-fluoro-4,5-dimethoxybenzyl)-4-phenyl-1,3-oxazolidin-2-one in lab experiments is its specificity for certain enzymes and pathways. This allows researchers to target specific processes and pathways in cells. However, one limitation of using (4S)-3-(2-fluoro-4,5-dimethoxybenzyl)-4-phenyl-1,3-oxazolidin-2-one is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on (4S)-3-(2-fluoro-4,5-dimethoxybenzyl)-4-phenyl-1,3-oxazolidin-2-one. One area of interest is the development of (4S)-3-(2-fluoro-4,5-dimethoxybenzyl)-4-phenyl-1,3-oxazolidin-2-one-based therapies for cancer and other diseases. Researchers are also interested in studying the potential of (4S)-3-(2-fluoro-4,5-dimethoxybenzyl)-4-phenyl-1,3-oxazolidin-2-one as a drug delivery agent, as well as its potential use in combination with other drugs. Further research is needed to fully understand the mechanism of action of (4S)-3-(2-fluoro-4,5-dimethoxybenzyl)-4-phenyl-1,3-oxazolidin-2-one and its potential therapeutic applications.
Synthesis Methods
The synthesis of (4S)-3-(2-fluoro-4,5-dimethoxybenzyl)-4-phenyl-1,3-oxazolidin-2-one involves several steps, including the reaction of 2-fluoro-4,5-dimethoxybenzaldehyde with phenylacetic acid to form an intermediate product. This intermediate is then reacted with (S)-3-amino-2-hydroxypropionic acid to form (4S)-3-(2-fluoro-4,5-dimethoxybenzyl)-4-phenyl-1,3-oxazolidin-2-one. The synthesis of (4S)-3-(2-fluoro-4,5-dimethoxybenzyl)-4-phenyl-1,3-oxazolidin-2-one has been optimized to increase yield and purity.
Scientific Research Applications
(4S)-3-(2-fluoro-4,5-dimethoxybenzyl)-4-phenyl-1,3-oxazolidin-2-one has been studied for its potential therapeutic applications, particularly for its anti-cancer properties. Studies have shown that (4S)-3-(2-fluoro-4,5-dimethoxybenzyl)-4-phenyl-1,3-oxazolidin-2-one can inhibit the growth of cancer cells, including breast cancer, lung cancer, and prostate cancer cells. (4S)-3-(2-fluoro-4,5-dimethoxybenzyl)-4-phenyl-1,3-oxazolidin-2-one has also been found to have anti-inflammatory and antioxidant properties.
properties
IUPAC Name |
(4S)-3-[(2-fluoro-4,5-dimethoxyphenyl)methyl]-4-phenyl-1,3-oxazolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FNO4/c1-22-16-8-13(14(19)9-17(16)23-2)10-20-15(11-24-18(20)21)12-6-4-3-5-7-12/h3-9,15H,10-11H2,1-2H3/t15-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPOOPXOKUKYWCC-OAHLLOKOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)CN2C(COC2=O)C3=CC=CC=C3)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C(=C1)CN2[C@H](COC2=O)C3=CC=CC=C3)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4S)-3-(2-fluoro-4,5-dimethoxybenzyl)-4-phenyl-1,3-oxazolidin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.